5-Bromobenzo[d]oxazole

• IUPAC Name: 5-bromo-1,3-benzoxazole
• InChI: InChI=1S/C7H4BrNO/c8-5-1-2-7-6(3-5)9-4-10-7/h1-4H
• InChI Key: PGOGTWDYLFKOHI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1Br)N=CO2
• Molecular Formula: C7H4BrNO
• DSSTOX Substance ID: DTXSID90927595
• Molecular Weight: 198.02 g/mol
• CAS RN: 132244-31-6

Description

5-Bromobenzo[d]oxazole is a brominated heterocyclic compound that is part of the oxazole family. Oxazoles are five-membered aromatic rings containing both nitrogen and oxygen atoms. The presence of the bromine atom on the benzene ring of the oxazole structure makes it a valuable intermediate for various chemical reactions and applications, particularly in the field of organic electronics and pharmaceuticals.

Synthesis Analysis

The synthesis of brominated oxazole derivatives can be achieved through various methods. For instance, the one-pot synthesis of dibromobenzo[bistriazole] derivatives, which are structurally related to this compound, has been reported to yield compounds with different optoelectronic properties, indicating the versatility of such brominated compounds in electronics applications . Similarly, the synthesis of brominated triazoles through regioselective alkylation and subsequent Suzuki cross-coupling reactions demonstrates the utility of bromine as a directing group in the synthesis of poly-substituted heterocycles .

Molecular Structure Analysis

The molecular structure of brominated oxazole derivatives has been extensively studied. For example, the crystal structure and quantum mechanical studies of a related compound, 2-(4-bromobenzyl)-5-ethylsulphonyl-1,3-benzoxazole, have been reported, providing insights into the optimized geometrical structures, atomic charges, and molecular electrostatic potential . These studies are crucial for understanding the reactivity and interaction of such molecules with other chemical entities.

Chemical Reactions Analysis

Brominated oxazoles can undergo various chemical reactions, leveraging the bromine atom as a reactive site for further functionalization. The synthesis of benzo[d]isoselenazole and benzo[d]isothiazole via a CuBr2-catalyzed annulation reaction exemplifies the reactivity of brominated intermediates . Additionally, the regiospecific synthesis of 2-arylbenzothiazoles using a bromine atom to direct cyclization further highlights the importance of bromine in constructing complex heterocyclic systems .

Physical and Chemical Properties Analysis

The physical and chemical properties of brominated heterocycles like this compound are influenced by the presence of the bromine atom. These properties include solubility, electronic effects, and reactivity patterns. For instance, a study on brominated benzotriazoles, which are structurally related to oxazoles, showed that the number and position of bromine atoms significantly affect the solubility and electronic properties of these compounds . Such properties are essential for the development of inhibitors for protein kinases and other biological targets.

Scientific Research Applications

• Chemical Synthesis and Reactions :

  • 5-Bromobenzo[d]oxazole derivatives are involved in the synthesis of fused pyridine and oxazole-polycyclic systems, highlighting their role in developing complex chemical structures (Nicolaides et al., 1989).
  • They are used in palladium-catalyzed arylation reactions with aryl halides, indicating their utility in synthesizing various arylated compounds (Pivsa-Art et al., 1998).

• Biological Activities :

  • Research on this compound derivatives explores their antimicrobial properties, with specific derivatives showing low effectiveness against certain bacterial species (Ustabaş et al., 2020).
  • They are investigated for their potential as antibacterial agents, highlighting the significance of oxazole compounds in developing new medicinal drugs (Zhang et al., 2018).

• Potential Therapeutic Applications :

  • Some derivatives demonstrate inhibitory activity against monoamine oxidase A, an enzyme related to neurological disorders, suggesting potential therapeutic uses in neuropsychiatric conditions (Reck et al., 2005).
  • They are also studied in the context of inhibiting 5-lipoxygenase, an enzyme implicated in inflammatory responses, indicating their potential role in anti-inflammatory therapies (Malamas et al., 1996).

Mechanism of Action

Oxazole-based molecules, including 5-Bromobenzo[d]oxazole, are known to interact with a wide spectrum of receptors and enzymes in biological systems through various non-covalent interactions.

Safety and Hazards

When handling 5-Bromobenzo[d]oxazole, it is recommended to avoid dust formation, breathing mist, gas or vapors, and contact with skin and eyes. Personal protective equipment should be used, and adequate ventilation should be ensured.

Future Directions

Research on oxazole-based molecules, including 5-Bromobenzo[d]oxazole, is ongoing, with a focus on the design, synthesis, bioactive evaluation, and action mechanism of unusual types of oxazole-based heterocyclic compounds. These compounds may help overcome drug resistances, increase bioactivities, and contribute significantly to drug discovery and synthesis.